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Compound of Interest

Compound Name: G-5758

Cat. No.: B15586236 Get Quote

For laboratory professionals engaged in cancer research, particularly in the development of

novel therapeutics for multiple myeloma, the proper handling and disposal of investigational

compounds like G-5758 is a cornerstone of a safe and compliant research environment. G-
5758 is a potent and selective inhibitor of IRE1α, an enzyme involved in the unfolded protein

response, a pathway often exploited by cancer cells to survive and proliferate.[1][2][3]

Adherence to stringent disposal protocols is essential to mitigate risks to personnel and the

environment.

While a specific Safety Data Sheet (SDS) detailing the disposal of G-5758 is not publicly

available, this document outlines the necessary procedures based on the compound's known

characteristics and general best practices for the disposal of solid, non-volatile chemical

compounds used in a laboratory setting. These guidelines should be implemented in strict

accordance with all applicable local and institutional regulations.

Summary of G-5758 Chemical Data
A clear understanding of the physicochemical properties of G-5758 is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

CAS Number 2413455-99-7
MedchemExpress[1],

ProbeChem[3]

Molecular Formula C27H24F4N6O3S ProbeChem[3]

Molecular Weight 588.58 g/mol ProbeChem[3]

IC50 (IRE1α) 38 nM MedchemExpress[1]

Solubility 10 mM in DMSO ProbeChem[3]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
ProbeChem[3]

Storage (in Solvent)
-80°C for 6 months; -20°C for 6

months
ProbeChem[3]

Experimental Protocol: G-5758 Disposal and
Decontamination
The following step-by-step protocol provides a framework for the safe disposal of G-5758. This

procedure should be adapted to align with the specific safety guidelines and chemical waste

management programs of your institution.

Personal Protective Equipment (PPE) Requirements:

Gloves: Chemically resistant nitrile gloves are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat is mandatory.

Disposal of Solid G-5758 Waste:

Segregation: All solid waste contaminated with G-5758, including unused compound,

contaminated personal protective equipment (gloves, etc.), and weighing papers, must be

segregated from general laboratory waste.
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Containerization: Place all solid G-5758 waste into a designated, clearly labeled, and

sealable hazardous waste container. The container should be appropriate for solid chemical

waste.

Labeling: The hazardous waste container must be labeled with the words "Hazardous

Waste," the full chemical name "G-5758," the CAS number "2413455-99-7," and the

approximate quantity of waste.

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials, until it is collected by the institution's

environmental health and safety (EHS) department.

Disposal of G-5758 Solutions:

Aqueous Solutions: As G-5758 is intended for research and not for human or veterinary use,

disposal of solutions down the drain is strictly prohibited.

Organic Solvents: Solutions of G-5758 in organic solvents (e.g., DMSO) must be collected in

a designated, labeled, and sealable hazardous waste container for liquid organic waste.

Containerization and Labeling: The liquid hazardous waste container must be clearly labeled

with "Hazardous Waste," the full chemical name "G-5758," the solvent used (e.g., "in

DMSO"), and the approximate concentration and volume.

Storage: Store the sealed liquid waste container in a designated, secure, and well-ventilated

area, within secondary containment, and away from sources of ignition and incompatible

materials, pending collection by EHS.

Decontamination of Glassware and Surfaces:

Initial Rinse: Rinse contaminated glassware and surfaces with a suitable organic solvent

(e.g., ethanol or acetone) to dissolve any residual G-5758. Collect this rinse as hazardous

liquid waste.

Secondary Wash: Following the initial solvent rinse, wash glassware with an appropriate

laboratory detergent and water.
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Surface Cleaning: Decontaminate work surfaces with a suitable laboratory disinfectant or

cleaning agent.

Visualizing the G-5758 Disposal Workflow
To provide a clear, at-a-glance understanding of the procedural flow for the proper disposal of

G-5758, the following diagram illustrates the key decision points and steps involved.
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Caption: Workflow for the proper disposal of G-5758.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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